Cas no 2463-63-0 (2-Heptenal)

• Product Name: 2-Heptenal
• CAS No: 2463-63-0
• Molecular Formula: C₇H₁₂O
• Molecular Weight: 112.16958
• CID: 265382
• PubChem ID: 17167

2-Heptenal Properties

Names and Identifiers

• 2-Heptenal
• 2-Hepten-1-al
• hept-2-enal
• butylacrolein
• NS00021928
• n-hept-2-enal
• SB85381
• CHEBI:61724
• FT-0695030
• FT-0637756
• NDFKTBCGKNOHPJ-UHFFFAOYSA-N
• SY036888
• Epitope ID:143638

• InChIKey： NDFKTBCGKNOHPJ-AATRIKPKSA-N
• Inchi： 1S/C7H12O/c1-2-3-4-5-6-7-8/h5-7H,2-4H2,1H3
• SMILES： CCCC/C=C/C=O

Computed Properties

• Exact Mass: 112.08886
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 112.089
• Heavy Atom Count: 8
• Complexity: 74.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.93170
• PSA: 17.07
• Refractive Index: n20/D 1.450(lit.)
• Boiling Point: 90-91 °C50 mm Hg(lit.)
• Flash Point: 128 °F
• FEMA: 3165
• Color/Form: Colorless non fixed liquid; Spicy green, with a little fat aroma
• Density: 0.857 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes